Cas no 886498-30-2 (2,6-Difluoro-3-methoxybenzoic acid)

• Product Name: 2,6-Difluoro-3-methoxybenzoic acid
• CAS No: 886498-30-2
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• MDL: MFCD04115901
• CID: 93163
• PubChem ID: 604773
• Update Time: 2024-12-09

2,6-Difluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-methoxybenzoic acid
• 2,?6-?difluoro-?3-?methoxyBenzoic acid
• Benzoic acid, 2,6-difluoro-3-methoxy-
• YYZBRPSJLASNKL-UHFFFAOYSA-N
• SBB090706
• 2,6-Difluoro-3-methoxybenzoic acid #
• NE46443
• Benzoic acid,2,6-difluoro-3-methoxy-
• AK136431
• ST2403735
• 2,6-Difluoro-3-methoxybenzoic acid (ACI)
• 2,6-Difluoro-3-methoxybenzenecarboxylic acid
• MFCD04115901
• SCHEMBL201405
• CL9314
• SY064713
• 2,6-difluoro-3-methoxy-benzoic acid
• AKOS006346195
• 2 pound not6-Difluoro-3-methoxybenzoic acid
• DA-27528
• CS-W021527
• PS-6406
• DTXSID40345482
• 2,6-Difluoro-3-methoxybenzoicacid
• 2,6-Difluoro-3-methoxybenzoic acid, 97%
• 886498-30-2
• EN300-102843
• Z1201622916

• MDL： MFCD04115901
• Inchi： 1S/C8H6F2O3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： YYZBRPSJLASNKL-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C(OC)C=CC=1F)O

Computed Properties

• Exact Mass: 188.02900
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 296.8±35.0 °C at 760 mmHg
• Flash Point: 133.3±25.9 °C
• Refractive Index: 1.504
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 1.67160

2,6-Difluoro-3-methoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives